Cas no 1513074-19-5 (N-methyl-N-(1-methyl-1H-imidazol-2-yl)methylhydroxylamine)

• Product Name: N-methyl-N-(1-methyl-1H-imidazol-2-yl)methylhydroxylamine
• CAS No: 1513074-19-5
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 6421325
• PubChem ID: 82594264
• Update Time: 2025-07-14

N-methyl-N-(1-methyl-1H-imidazol-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(1-methyl-1H-imidazol-2-yl)methylhydroxylamine
• N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]hydroxylamine
• EN300-1797327
• 1513074-19-5

• Inchi： 1S/C6H11N3O/c1-8-4-3-7-6(8)5-9(2)10/h3-4,10H,5H2,1-2H3
• InChI Key： BDWNGMBZHQLARB-UHFFFAOYSA-N
• SMILES： ON(C)CC1=NC=CN1C

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 41.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-methyl-N-(1-methyl-1H-imidazol-2-yl)methylhydroxylamine

N-Methyl-N-(1-Methyl-1H-Imidazol-2-Yl)Methylhydroxylamine: A Comprehensive Overview

N-Methyl-N-(1-methyl-1H-imidazol-2-yl)methylhydroxylamine, also known by its CAS registry number CAS No. 1513074-19-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of hydroxylamine, with a unique structure that incorporates an imidazole ring and methyl groups, making it a versatile molecule with potential applications in drug design and synthesis.

The molecular structure of N-methyl-N-(1-methyl-1H-imidazol-2-yl)methylhydroxylamine consists of a hydroxylamine group (-NHOH) attached to a methyl group, which is further connected to an imidazole ring substituted with a methyl group at the 1-position. This configuration imparts the molecule with unique electronic and steric properties, which are advantageous in various chemical reactions and biological interactions.

Recent studies have highlighted the role of this compound in the development of novel therapeutic agents. Its ability to act as a nucleophile or electrophile, depending on the reaction conditions, makes it a valuable intermediate in organic synthesis. For instance, researchers have explored its use in the construction of bioactive molecules, such as kinase inhibitors and GPCR modulators, which are critical targets in the treatment of various diseases including cancer and neurodegenerative disorders.

In addition to its role in drug discovery, N-methyl-N-(1-methyl-1H-imidazol-2-yl)methylhydroxylamine has been utilized as a catalyst in asymmetric synthesis. Its imidazole moiety contributes to its ability to coordinate with metal ions, facilitating enantioselective reactions that are essential in the production of chiral pharmaceuticals. Recent advancements in this area have demonstrated improved yields and enantioselectivity when this compound is employed as a ligand in transition metal-catalyzed reactions.

The synthesis of this compound has also been optimized through innovative methodologies. Traditional approaches involved multi-step reactions with varying degrees of efficiency, but recent research has introduced more streamlined protocols that enhance both the scalability and sustainability of production processes. For example, one-pot synthesis strategies and microwave-assisted techniques have been reported, significantly reducing reaction times while maintaining product purity.

From an analytical standpoint, the characterization of N-methyl-N-(1-methyl-1H-imidazol-2-yl)methylhydroxylamine has benefited from advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and stability under different conditions, which are crucial for its application in various chemical systems.

In conclusion, N-methyl-N-(1-methyl-1H-imidazol-2-yl)methylhydroxylamine, with its distinctive chemical properties and versatile functionality, continues to be a focal point in contemporary chemical research. Its potential applications span across drug discovery, catalysis, and organic synthesis, underscoring its importance as a valuable tool in advancing modern chemistry.